Cas no 106863-17-6 (6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid)

• Product Name: 6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid
• CAS No: 106863-17-6
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 1182067
• PubChem ID: 53438783
• Update Time: 2025-04-20

6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic acid
• 6-Aminohexahydro-5-oxo-5H-thiazolo[3,2-a]pyridine-3-carboxylic acid
• DTXSID20701507
• SCHEMBL247914
• 6-Amino-5-oxohexahydro-5H-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic acid
• 106863-17-6
• 6-amino-5-oxo-2,3,6,7,8,8a-hexahydro-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic Acid

• Inchi： 1S/C8H12N2O3S/c9-4-1-2-6-10(7(4)11)5(3-14-6)8(12)13/h4-6H,1-3,9H2,(H,12,13)
• InChI Key： XAXZLKYYVQEPGD-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N2C(C(CCC12)N)=O

Computed Properties

• Exact Mass: 216.05696
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.63